Cas no 2034270-29-4 (4-bromo-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]benzamide)

• Product Name: 4-bromo-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]benzamide
• CAS No: 2034270-29-4
• MF: C₁₈H₁₅BrN₂O₄
• MW: 403.226703882217
• CID: 5349719
• Update Time: 2025-06-08

4-bromo-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)benzamide
• 4-bromo-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]benzamide

• Inchi： 1S/C18H15BrN2O4/c19-14-8-6-13(7-9-14)17(23)20-15(12-4-2-1-3-5-12)10-21-16(22)11-25-18(21)24/h1-9,15H,10-11H2,(H,20,23)
• InChI Key： IMQBIJARWCLCIN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(NC(C1C=CC=CC=1)CN1C(=O)OCC1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 513
• XLogP3: 2.9
• Topological Polar Surface Area: 75.7

Additional information on 4-bromo-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]benzamide

Chemical Profile of 4-bromo-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]benzamide (CAS No. 2034270-29-4)

4-bromo-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]benzamide, identified by its CAS number 2034270-29-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule belongs to a class of benzamide derivatives, characterized by its brominated aromatic ring and a unique N-substituent containing an oxazolidinone moiety. The structural complexity of this compound not only makes it a subject of academic interest but also positions it as a potential candidate for further development in drug discovery.

The benzamide core is a well-established pharmacophore in medicinal chemistry, known for its role in various bioactivities ranging from anti-inflammatory to anticancer effects. The introduction of a bromine atom at the para position of the benzene ring enhances the electrophilicity of the molecule, making it more reactive in various chemical transformations. This reactivity is particularly useful in synthetic chemistry, where such compounds can be further modified to explore new pharmacological profiles.

The N-substituent, specifically N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl], adds an additional layer of structural complexity. The oxazolidinone ring is a heterocyclic structure that has been extensively studied for its bioisosteric properties with piperidine and tetrahydropyran rings. This moiety is known to contribute to the solubility and metabolic stability of drug candidates, making it an attractive feature in drug design. The phenethyl side chain further extends the molecular framework, potentially influencing both the pharmacokinetic and pharmacodynamic properties of the compound.

In recent years, there has been a surge in research focused on developing novel benzamide derivatives with enhanced biological activity. The bromine substituent in 4-bromo-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]benzamide serves as a handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse aryl or heteroaryl groups, thereby expanding the chemical space for discovering new therapeutic agents.

One of the most compelling aspects of this compound is its potential application in targeting kinases and other enzyme-driven diseases. Kinase inhibitors are among the most successful drug classes developed over the past decade, with applications ranging from cancer therapy to inflammatory diseases. The structural features of 4-bromo-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]benzamide suggest that it may interact with key residues in kinase active sites, particularly those involving hydrogen bonding and hydrophobic interactions. This hypothesis is supported by computational studies that have modeled the binding interactions between similar benzamide derivatives and kinase targets.

Furthermore, the oxazolidinone ring has been shown to enhance binding affinity through its ability to form stable hydrogen bonds with polar residues in protein targets. This property is particularly relevant for designing molecules that require tight binding to their biological targets to achieve therapeutic efficacy. The phenethyl side chain can also contribute to favorable interactions through hydrophobic effects and π-stacking interactions with aromatic residues in protein binding pockets.

The synthesis of 4-bromo-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]benzamide presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made significant advancements in handling such intricate molecules. For instance, multi-step synthetic routes can now be efficiently automated and optimized using flow chemistry techniques, which improve yield and purity while reducing reaction times.

In addition to its potential as a kinase inhibitor, this compound may also exhibit other bioactivities that are yet to be fully explored. For example, its structural motif suggests possible interactions with receptors or enzymes involved in metabolic pathways. Given the growing importance of metabolic diseases such as diabetes and obesity, exploring such bioactivities could lead to novel therapeutic strategies.

The role of computational chemistry in understanding the properties of 4-bromo-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]benzamide cannot be overstated. Molecular modeling techniques allow researchers to predict how this molecule will interact with biological targets at an atomic level. These predictions can guide experimental efforts by highlighting key functional groups that need optimization and by suggesting potential binding modes that warrant further investigation.

Recent advances in machine learning have further accelerated the drug discovery process by enabling high-throughput virtual screening of large chemical libraries. By integrating experimental data with computational predictions, researchers can rapidly identify promising candidates like 4-bromo-N-[2-(2,4-dioxo-1,3-o)xazolidin 3 - yl) - 1 - phenyleth y l ]ben z am ide (CAS No. 2034270 29 4)for further development. This approach not only saves time but also reduces costs associated with traditional high-throughput screening methods.

The future prospects for this compound are promising given its unique structural features and potential bioactivities. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, 4 - brom o - N - [ 2 - ( 2 , 4 - diox o - 1 , 3 - o x az oli di n - 3 - y l ) - 1 - phen y le th y l ] b en za m ide (CAS No .20342 7 0 29 4 ) may emerge as a key player in next-generation drug development programs . Its ability to be modified through cross-coupling reactions provides a versatile platform for designing molecules with tailored biological activities .